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Abstract: Heptadecanal (C17H34O) is a 17-carbon saturated long-chain fatty aldehyde.[1]

While direct research on its specific roles in lipid metabolism is limited, its structural similarity to

other biologically significant fatty aldehydes, such as hexadecanal, suggests it is an active

intermediate in cellular lipid processing.[2] This technical guide synthesizes current knowledge

on fatty aldehyde metabolism to build a predictive framework for the involvement of

heptadecanal in key metabolic pathways. It details putative signaling roles, presents

comparative quantitative data from related molecules, provides detailed experimental protocols

for investigation, and visualizes hypothesized pathways and workflows. This document is

intended for researchers, scientists, and drug development professionals investigating novel

lipid mediators and their impact on metabolic diseases.

Introduction to Heptadecanal
Heptadecanal is a long-chain fatty aldehyde, a class of molecules recognized as important

intermediates in the metabolism of complex lipids.[1][2] Fatty aldehydes are typically generated

during the catabolism of sphingolipids, ether lipids, and through the alpha-oxidation of certain

fatty acids.[2] Due to their reactivity, the intracellular concentrations of fatty aldehydes are

tightly regulated, primarily through oxidation to their corresponding fatty acids by fatty aldehyde

dehydrogenase (FALDH) enzymes.[2][3][4]

Dysregulation of fatty aldehyde metabolism is linked to significant metabolic disorders, such as

Sjögren-Larsson syndrome, which arises from a deficiency in FALDH.[2][3] While

heptadecanal itself is not as extensively studied as its even-chain counterparts, its existence
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as a natural product in various organisms suggests specific biological roles.[1] Understanding

its metabolic fate is a crucial step in elucidating the broader functions of odd-chain lipids in

health and disease.[5]

Putative Metabolic Pathways of Heptadecanal
The metabolism of heptadecanal is likely integrated into the fatty alcohol cycle and fatty acid

oxidation pathways.

2.1. Generation of Heptadecanal One plausible route for the endogenous production of odd-

chain aldehydes like heptadecanal is through the alpha-oxidation of odd-chain fatty acids. This

process involves the removal of one carbon atom from the carboxyl end of a fatty acid, yielding

a fatty aldehyde with one less carbon.

2.2. Catabolism of Heptadecanal Once formed, heptadecanal is likely metabolized via two

primary routes:

Oxidation to Heptadecanoic Acid: The principal and essentially irreversible fate for fatty

aldehydes is their oxidation to the corresponding fatty acid.[4] This reaction is catalyzed by

NAD+-dependent fatty aldehyde dehydrogenase (FALDH), a member of the aldehyde

dehydrogenase (ALDH) superfamily.[2][4] The resulting product, heptadecanoic acid (C17:0),

can then enter the mitochondrial beta-oxidation pathway for energy production or be

incorporated into complex lipids.

Reduction to Heptadecanol: A secondary pathway involves the reduction of heptadecanal to
its corresponding fatty alcohol, heptadecanol. This reaction can be catalyzed by an aldehyde

reductase or the reverse action of an alcohol dehydrogenase.[4] The resulting fatty alcohol

can be used for the synthesis of wax esters or ether lipids.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Heptadecanal
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272531/
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993971/
https://www.benchchem.com/pdf/The_Pivotal_Role_of_Hexadecanal_in_Fatty_Acid_Metabolism_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993971/
https://www.benchchem.com/product/b146464?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993971/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993971/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


C18:0 Odd-Chain
Fatty Acid Precursor

Heptadecanal (C17 Aldehyde)

α-Oxidation

Heptadecanoic Acid (C17:0)

β-Oxidation or
Lipid Synthesis

Heptadecanol (C17 Alcohol)

Wax Esters or
Ether Lipids

Oxidation
(FALDH)

Reduction
(Aldehyde Reductase)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Environment

Nuclear Regulation

Metabolic Outcomes

Heptadecanal

Heptadecanoic Acid
(C17:0)

Oxidation

PPARα Activation

Potential Ligand

SREBP-1c Inhibition

Inhibits Activity

Fatty Acid Oxidation ↑

Upregulates Genes

De Novo Lipogenesis ↓

Downregulates Genes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Downstream Analyses

Data & Interpretation

Hypothesis:
Heptadecanal affects lipid metabolism

Cell Culture Model
(e.g., HepG2, 3T3-L1)

Treatment:
Heptadecanal vs. Vehicle Control

Harvest Cells for Analysis

RNA Extraction
(Protocol 5.3)

Protein Lysate
(Protocol 5.1)

Lipid Staining
(Protocol 5.2)

Metabolite Extraction

qPCR:
Gene Expression Changes

Enzyme Activity Assay Lipid Droplet Quantification Lipid Profile Analysis

Conclusion on Metabolic Role

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b146464?utm_src=pdf-body-img
https://www.benchchem.com/product/b146464?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Heptadecanal | C17H34O | CID 71552 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

3. researchgate.net [researchgate.net]

4. Fatty Aldehyde and Fatty Alcohol Metabolism: Review and Importance for Epidermal
Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]

5. A Review of Odd-Chain Fatty Acid Metabolism and the Role of Pentadecanoic Acid
(C15:0) and Heptadecanoic Acid (C17:0) in Health and Disease - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Heptadecanal in Lipid Metabolism: A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146464#heptadecanal-s-involvement-in-lipid-
metabolism]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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